Cas no 2138240-15-8 (N-[4-(aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide)

• Product Name: N-[4-(aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide
• CAS No: 2138240-15-8
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 6268738
• PubChem ID: 165849230
• Update Time: 2025-06-30

N-[4-(aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-738047
• 2138240-15-8
• N-[4-(aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide

• Inchi： 1S/C7H11N3O2S/c1-12-3-6(11)10-7-9-5(2-8)4-13-7/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： ZYHJYZQKJGJGSN-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1NC(COC)=O

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 106Ų

Additional information on N-[4-(aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide

N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide: A Comprehensive Overview

N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide, also known by its CAS registry number 2138240-15-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound comprises a thiazole ring system substituted with an aminomethyl group at the 4-position and an acetamide group with a methoxy substituent at the 2-position. This unique combination of functional groups contributes to its intriguing chemical properties and potential therapeutic applications.

The synthesis of N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide involves a series of well-established organic reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of this compound, making it more accessible for research purposes. The thiazole ring system is typically synthesized through the reaction of thiols with aldehydes or ketones under appropriate conditions, followed by cyclization to form the aromatic heterocycle. The subsequent introduction of the aminomethyl and methoxyacetamide groups is achieved through targeted functionalization strategies, ensuring high purity and structural integrity.

One of the most notable aspects of N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide is its biological activity. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest that the compound could be effective in treating conditions characterized by chronic inflammation, such as arthritis and neurodegenerative diseases.

In addition to its anti-inflammatory effects, N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines while sparing normal cells, indicating a high degree of selectivity. The methoxy group in the acetamide moiety plays a crucial role in enhancing the compound's bioavailability and stability, which are critical factors for its efficacy in vivo. Furthermore, computational modeling studies have revealed that the compound interacts with key oncogenic proteins, such as Bcl-2 and Bax, which are involved in regulating programmed cell death.

The pharmacokinetic profile of N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide has also been extensively studied. Research conducted using rodent models demonstrates that the compound exhibits favorable absorption and distribution characteristics, with moderate clearance rates. These properties make it suitable for oral administration, which is a significant advantage in drug development. However, further studies are required to optimize its pharmacokinetic parameters and minimize potential off-target effects.

In conclusion, N-[4-(Aminomethyl)-1,3-thiazol-2-yl]-2-methoxyacetamide (CAS No: 2138240-15-8) represents a compelling example of how structural modifications can enhance the biological activity and therapeutic potential of thiazole derivatives. With its promising anti-inflammatory and anticancer properties, this compound holds great promise for advancing drug discovery efforts in various disease areas. As research continues to uncover new insights into its mechanisms of action and clinical applications, it is likely to play an increasingly important role in the development of innovative therapeutic agents.